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Compound of Interest

Compound Name: Benzo[d]oxazol-6-ylmethanamine

CAS No.: 872047-63-7

Cat. No.: B1506020

Get Quote

Introduction
Benzo[d]oxazol-6-ylmethanamine is a key building block in medicinal chemistry, serving as a

precursor for a wide range of pharmacologically active agents. The benzoxazole scaffold is a

privileged structure, appearing in numerous compounds with diverse biological activities.[1] The

precise structural elucidation and purity assessment of Benzo[d]oxazol-6-ylmethanamine are

critical prerequisites for its use in drug discovery and development, ensuring the integrity and

reproducibility of subsequent research. This application note provides a comprehensive guide

to the analytical methodologies required for the thorough characterization of this compound,

emphasizing the synergy between spectroscopic and chromatographic techniques.

The protocols outlined herein are designed to be self-validating, providing a robust framework

for establishing the identity, purity, and structural integrity of Benzo[d]oxazol-6-
ylmethanamine. This guide is intended for researchers in both academic and industrial

settings who require a high degree of confidence in their starting materials.
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Structural and Physicochemical Properties
A foundational understanding of the molecule's properties is essential for selecting and

optimizing analytical methods.

Property Value Source

Molecular Formula C₈H₈N₂O

Molecular Weight 148.16 g/mol

Melting Point 120-122 °C

pKa (predicted) 7.82 ± 0.29

Appearance Off-white to light yellow solid Generic

Analytical Workflow: A Multi-Technique Approach
A multi-faceted analytical approach is essential for the unambiguous characterization of

Benzo[d]oxazol-6-ylmethanamine. The interplay of spectroscopic and chromatographic

methods provides a comprehensive profile of the molecule.
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Figure 1: A representative workflow for the comprehensive characterization of Benzo[d]oxazol-
6-ylmethanamine.

Part 1: Structural Elucidation and Confirmation
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules. Both

¹H and ¹³C NMR are indispensable for confirming the connectivity and chemical environment of

the atoms within Benzo[d]oxazol-6-ylmethanamine.

Protocol: ¹H and ¹³C NMR Analysis

Sample Preparation: Dissolve 5-10 mg of Benzo[d]oxazol-6-ylmethanamine in

approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆

is crucial for observing the exchangeable amine protons.
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Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard proton spectrum with a spectral width of -2 to 12 ppm.

Expected signals:

Aromatic protons of the benzoxazole ring system.

A singlet corresponding to the methylene (-CH₂-) protons.

A broad singlet for the amine (-NH₂) protons, which will be exchangeable with D₂O.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum with a spectral width of 0 to 180 ppm.

Expected signals:

Distinct signals for each of the eight carbon atoms. The chemical shifts will be indicative

of their electronic environment (aromatic, methylene, and carbons of the oxazole ring).

Data Processing: Process the spectra using appropriate software. Reference the spectra to

the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Expected ¹H NMR Data (in DMSO-d₆):

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 7.2-7.8 m 3H Ar-H

~ 4.0 s 2H -CH₂-

~ 2.5 (broad) s 2H -NH₂

Expected ¹³C NMR Data (in DMSO-d₆):
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Chemical Shift (ppm) Assignment

~ 160-165 C=N (oxazole)

~ 140-150 Aromatic C-O & C-N

~ 110-135 Aromatic C-H & C-C

~ 45 -CH₂-

Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight of the compound, confirming its

elemental formula. Electrospray ionization (ESI) is a suitable soft ionization technique for this

molecule.

Protocol: ESI-MS Analysis

Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a mixture of

methanol and water (1:1 v/v) with 0.1% formic acid to facilitate protonation.

Instrumentation: Infuse the sample into an ESI-Time of Flight (TOF) or Orbitrap mass

spectrometer.

Acquisition Mode: Acquire the spectrum in positive ion mode.

Data Analysis: Look for the protonated molecular ion [M+H]⁺. The high-resolution mass

measurement should be within 5 ppm of the calculated exact mass.

Expected Mass Spectral Data:

Ion Calculated m/z Observed m/z

[C₈H₈N₂O + H]⁺ 149.0709 149.0709 ± 0.0007

Elemental Analysis
Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen,

offering definitive proof of the empirical and molecular formula.
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Protocol: CHN Analysis

Sample Preparation: Submit a high-purity, dry sample (2-3 mg) for analysis.

Instrumentation: Use an automated CHNS analyzer.

Data Validation: The experimentally determined percentages of C, H, and N should be within

±0.4% of the theoretical values.

Theoretical vs. Expected Elemental Composition:

Element Theoretical (%) Acceptable Range (%)

Carbon (C) 64.85 64.45 - 65.25

Hydrogen (H) 5.44 5.04 - 5.84

Nitrogen (N) 18.91 18.51 - 19.31

Part 2: Purity Assessment
High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is a powerful technique for assessing the purity of Benzo[d]oxazol-6-
ylmethanamine and for quantifying any impurities. A reverse-phase method is generally

suitable for this compound.

Protocol: Reverse-Phase HPLC Purity Assay

Instrumentation: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.
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Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and then

return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in the mobile phase (e.g., 50:50 A:B) to a

concentration of approximately 1 mg/mL.

Data Analysis: Integrate the peak areas. The purity is calculated as the percentage of the

main peak area relative to the total area of all peaks.
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Figure 2: A flowchart outlining the key steps in the HPLC purity analysis of Benzo[d]oxazol-6-
ylmethanamine.

Conclusion
The analytical methods detailed in this application note provide a robust and comprehensive

framework for the characterization of Benzo[d]oxazol-6-ylmethanamine. The orthogonal

nature of NMR, mass spectrometry, elemental analysis, and HPLC ensures a high degree of

confidence in the identity, structure, and purity of the material. Adherence to these protocols will

enable researchers to proceed with their synthetic and biological investigations with well-
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characterized starting material, thereby ensuring the reliability and reproducibility of their

results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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